Cas no 84661-50-7 (5-amino-3-methyl-1,2-oxazole-4-carboxylic acid)

5-Amino-3-methyl-1,2-oxazole-4-carboxylic acid is a heterocyclic compound featuring an oxazole core substituted with an amino group at the 5-position and a carboxylic acid at the 4-position. This structure makes it a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The presence of both amino and carboxyl functional groups allows for further derivatization, enabling the synthesis of more complex molecules. Its stability under standard conditions and compatibility with common reaction conditions enhance its utility in multi-step synthetic routes. The compound is particularly valuable in medicinal chemistry for constructing biologically active scaffolds.

5-amino-3-methyl-1,2-oxazole-4-carboxylic acid structure

84661-50-7 structure

Product Name:5-amino-3-methyl-1,2-oxazole-4-carboxylic acid

CAS No:84661-50-7

MF:C₅H₆N₂O₃

MW:142.1127409935

MDL:MFCD03820629

CID:730200

PubChem ID:1265501

Update Time:2025-10-16

5-amino-3-methyl-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 5-Amino-3-methylisoxazole-4-carboxylic acid
- 4-Isoxazolecarboxylicacid, 5-amino-3-methyl-
- 5-amino-3-methyl-1,2-oxazole-4-carboxylic acid
- 5-amino-3-methyl-4-Isoxazolecarboxylic acid
- MFCD03820629
- SY065352
- CS-0085313
- Z96092819
- SCHEMBL938250
- BS-13190
- E74259
- 84661-50-7
- DTXSID00361426
- 5-Amino-3-methyl-isoxazole-4-carboxylic acid
- EN300-14676
- CNZBKZVKOBKIOR-UHFFFAOYSA-N
- F2124-0461
- AKOS001105904
- AM101342
- FT-0688746
- 4-Isoxazolecarboxylic acid, 5-amino-3-methyl-
- DB-076096
- 5-AMINO-3-METHYL-ISOXAZOLE-4-CARBOXYLICACID
- STK681921
- MDL： MFCD03820629
- Inchi： 1S/C5H6N2O3/c1-2-3(5(8)9)4(6)10-7-2/h6H2,1H3,(H,8,9)
- InChI Key： CNZBKZVKOBKIOR-UHFFFAOYSA-N
- SMILES： O1C(=C(C(=O)O)C(C)=N1)N

Computed Properties

Exact Mass: 141.030017
Monoisotopic Mass: 141.030017
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 144
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 92.2
XLogP3: 0.5

Experimental Properties

Density: 1.472
Boiling Point: 365.9°C at 760 mmHg
Flash Point: 175.1°C
Refractive Index: 1.591

5-amino-3-methyl-1,2-oxazole-4-carboxylic acid Security Information

Hazard Category Code： 20/21/22
Safety Instruction： 22-24-25-36/37

5-amino-3-methyl-1,2-oxazole-4-carboxylic acid Customs Data

HS CODE：29349990

5-amino-3-methyl-1,2-oxazole-4-carboxylic acid Pricemore >>

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